N-[2-(4-methoxyphenyl)ethyl]-N'-methylethanediamide

• IUPAC Name: N'-[2-(4-methoxyphenyl)ethyl]-N-methyloxamide
• InChI: InChI=1S/C12H16N2O3/c1-13-11(15)12(16)14-8-7-9-3-5-10(17-2)6-4-9/h3-6H,7-8H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key: LXWBUBYCFUHDHS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(=O)NCCC1=CC=C(C=C1)OC
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol

Description

N-[2-(4-methoxyphenyl)ethyl]-N'-methylethanediamide, commonly known as MMEDA, is a chemical compound that has gained significant attention in the field of scientific research. MMEDA is a derivative of ethylenediamine, which is a common compound used in the synthesis of various chemicals. MMEDA has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of MMEDA is not fully understood, but it is believed to act on certain receptors in the brain, including the dopamine and serotonin receptors. MMEDA has been shown to increase the release of dopamine and serotonin, which are neurotransmitters that play a role in mood regulation and other physiological functions.
Biochemical and Physiological Effects:
MMEDA has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which can improve mood and reduce anxiety and depression. MMEDA has also been shown to improve cognitive function and memory retention in animal studies. Additionally, MMEDA has been shown to have antioxidant properties, which can protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

MMEDA has several advantages for use in lab experiments. It has a high affinity for certain receptors in the brain, making it useful in the study of neurological disorders. It is also relatively easy to synthesize, making it readily available for research purposes. However, MMEDA has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on MMEDA. One area of interest is the development of new drugs based on MMEDA for the treatment of neurological and psychiatric disorders. Another area of interest is the study of MMEDA's antioxidant properties and its potential use in the treatment of diseases associated with oxidative stress. Additionally, further research is needed to fully understand MMEDA's mechanism of action and its potential toxicity.

Synthesis Methods

MMEDA can be synthesized using different methods. One of the most common methods involves the reaction of 4-methoxyphenylethylamine with N-methyl-ethylenediamine in the presence of a catalyst. The reaction produces MMEDA as a white crystalline solid with a melting point of 108-110°C.

Scientific Research Applications

MMEDA has been widely used in scientific research due to its unique properties. It has been shown to have a high affinity for certain receptors in the brain, making it useful in the study of neurological disorders such as Parkinson's disease and Alzheimer's disease. MMEDA has also been used in the development of new drugs for the treatment of depression, anxiety, and other psychiatric disorders.